Cas no 50526-53-9 (1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl-)

1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl- structure
50526-53-9 structure
Product Name:1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl-
CAS No:50526-53-9
MF:C15H26O
MW:222.366344928741
CID:386792
PubChem ID:170853
Update Time:2025-04-19

1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[1,2-c]pyran, dodecahydro-1,1-dimethyl-
    • 1,1-dimethyl-3,4,4a,5,6,6a,7,8,9,10,10a,10b-dodecahydrobenzo[h]isochromene
    • dodecahydro-1,1-dimethyl-1H-naphtho[1,2-c]pyran
    • 1,1-dimethyldodecahydro-1H-benzo[h]isochromene
    • 1H-Naphtho(1,2-c)pyran, dodecahydro-1,1-dimethyl-
    • Dodecahydro-1,1-dimethyl-1H-naphtho(1,2-c)pyran
    • SCHEMBL11806929
    • DTXSID80885913
    • 50526-53-9
    • EINECS 256-615-1
    • NS00057657
    • Inchi: 1S/C15H26O/c1-15(2)14-12(9-10-16-15)8-7-11-5-3-4-6-13(11)14/h11-14H,3-10H2,1-2H3
    • InChI Key: KDPFJSKAMCNRLJ-UHFFFAOYSA-N
    • SMILES: O1CCC2CCC3CCCCC3C2C1(C)C

Computed Properties

  • Exact Mass: 222.19848
  • Monoisotopic Mass: 222.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.927
  • Boiling Point: 277.2°C at 760 mmHg
  • Flash Point: 103.4°C
  • Refractive Index: 1.47
  • PSA: 9.23
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